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Compound of Interest

Compound Name: NI-42

Cat. No.: B15580909

Essential Safety and Handling Guide for NI-42

Product Identifier: NI-42 Synonym: 4-cyano-N-(1,3-dimethyl-2-oxo-1,2-dihydroquinolin-6-
yl)benzenesulfonamide CAS Number: 1884640-99-6

This document provides essential safety and logistical information for handling NI-42, a potent
inhibitor of the bromodomain and PHD finger-containing 1 (BRPF1) bromodomain.[1] The
information herein is intended for researchers, scientists, and drug development professionals.
Note that a comprehensive Safety Data Sheet (SDS) is not readily available in the public
domain; therefore, this material should be considered hazardous, and handled with the utmost

care.[1]

Chemical and Physical Properties

The following table summarizes the known quantitative data for NI-42.
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Property Value
Molecular Formula C18H15N303S
Formula Weight 3534
Purity >98%
Appearance Crystalline solid

UV/Vis. Maximum (Amax)

239, 273, 335 nm

Storage Temperature

-20°C

Stability

>4 years at -20°C

Data sourced from Cayman Chemical product information sheet.[1]

Solubili

Solvent Approximate Solubility
DMSO ~30 mg/mL

Dimethyl Formamide ~30 mg/mL

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL

Data sourced from Cayman Chemical product information sheet.[1]

Operational Plan: Personal Protective Equipment

and Handling

Given that NI-42 is a potent, powdered substance with unknown comprehensive toxicological

properties, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

All personnel must wear the following PPE when handling NI-42 powder or solutions:
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Gloves: Nitrile or other chemically resistant gloves. Always use double gloves when handling
the solid.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required. A chemically resistant apron is
recommended when handling larger quantities.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or ventilated balance enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is
essential to prevent inhalation.

Engineering Controls

Ventilation: All weighing and initial dilutions of the NI-42 powder must be performed in a
certified chemical fume hood or a ventilated balance enclosure to minimize inhalation
exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the work area.

Experimental Protocol: Preparation of Stock Solutions

The following is a standard protocol for the preparation of stock solutions of NI-42:

Preparation: Ensure all necessary PPE is donned correctly. Decontaminate the work surface
within the chemical fume hood.

Weighing: Tare a suitable container (e.g., a microcentrifuge tube or vial) on a tared analytical
balance inside a ventilated enclosure. Carefully weigh the desired amount of NI-42
crystalline solid.

Solubilization: Add the solvent of choice (e.g., DMSO) to the container with the NI-42
powder.[1] It is recommended to purge the solvent with an inert gas before use.[1]

Mixing: Cap the container securely and vortex or sonicate until the solid is completely
dissolved.
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e Aqueous Dilutions: For aqueous solutions, it is recommended to first dissolve NI-42 in
DMSO and then perform a serial dilution with the aqueous buffer of choice.[1] Aqueous
solutions of NI-42 are not recommended for storage for more than one day.[1]

o Labeling and Storage: Clearly label the container with the compound name, concentration,
solvent, date, and your initials. Store the stock solution at -20°C for long-term stability.[1]

Safety Plan: Exposure and Disposal
First Aid Measures

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release

o Spill: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Cover the spill with an inert absorbent material (e.g., vermiculite or sand).
Carefully sweep up the absorbed material and place it into a sealed, labeled container for
chemical waste disposal. Clean the spill area with a suitable detergent and water.

Disposal Plan

o Waste Disposal: All waste materials, including empty containers, contaminated PPE, and
unused NI-42, must be disposed of as hazardous chemical waste. Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of NI-42 down the drain.

Workflow Visualization
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The following diagram illustrates the standard operational workflow for the safe handling of NI-
42.
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Caption: Workflow for Safe Handling of NI-42.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15580909?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580909?utm_src=pdf-body
https://www.benchchem.com/product/b15580909?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/28293.pdf
https://www.benchchem.com/product/b15580909#personal-protective-equipment-for-handling-ni-42
https://www.benchchem.com/product/b15580909#personal-protective-equipment-for-handling-ni-42
https://www.benchchem.com/product/b15580909#personal-protective-equipment-for-handling-ni-42
https://www.benchchem.com/product/b15580909#personal-protective-equipment-for-handling-ni-42
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15580909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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